Cas no 49539-13-1 (4(3H)-Pteridinone,5,6,7,8-tetrahydro-)

• Product name: 4(3H)-Pteridinone,5,6,7,8-tetrahydro-
• CAS No: 49539-13-1
• MF: C₆H₈N₄O
• MW: 152.15392
• CID: 325584
• PubChem ID: 135755335

4(3H)-Pteridinone,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,5,6,7,8-tetrahydro-
• 4(1H)-Pteridinone,5,6,7,8-tetrahydro-(9CI)
• 5,6,7,8-tetrahydro-1H-pteridin-4-one
• 5,6,7,8-TETRAHYDRO-4(1H)-PTERIDINONE
• 49539-13-1
• 5,6,7,8-Tetrahydropteridin-4(1H)-one
• DTXSID60633813
• 2-desamino-tetrahydropterin

• Inchi： InChI=1S/C6H8N4O/c11-6-4-5(9-3-10-6)8-2-1-7-4/h3,7H,1-2H2,(H2,8,9,10,11)
• InChI Key： YMYLCENGLBCRLP-UHFFFAOYSA-N
• SMILES： N1C2=C(NCCN2)C(=O)NC=1

Computed Properties

• Exact Mass: 152.06981089g/mol
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.5Ų